Cas no 15386-81-9 (Propanoic acid, 3-[(3-chlorophenyl)amino]-3-oxo-)

• Product Name: Propanoic acid, 3-[(3-chlorophenyl)amino]-3-oxo-
• CAS No: 15386-81-9
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• MDL: MFCD00201975
• CID: 1327828
• PubChem ID: 1483341
• Update Time: 2025-05-22

Propanoic acid, 3-[(3-chlorophenyl)amino]-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(3-chlorophenyl)amino]-3-oxo-
• 2-[(3-chlorophenyl)carbamoyl]acetic Acid
• MFCD00201975
• 15386-81-9
• Oprea1_293465
• 2-[(3-chlorophenyl)carbamoyl]aceticAcid
• SCHEMBL1503951
• AKOS011512350
• 3-(3-chloroanilino)-3-oxopropanoic acid
• 7H-034

• MDL： MFCD00201975
• Inchi： 1S/C9H8ClNO3/c10-6-2-1-3-7(4-6)11-8(12)5-9(13)14/h1-4H,5H2,(H,11,12)(H,13,14)
• InChI Key： PKCHECGTYGHUTO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CC(=O)O)=O

Computed Properties

• Exact Mass: 213.0192708g/mol
• Monoisotopic Mass: 213.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on Propanoic acid, 3-[(3-chlorophenyl)amino]-3-oxo-

Propanoic Acid, 3-[(3-Chlorophenyl)Amino]-3-Oxo-

Propanoic acid, 3-[(3-chlorophenyl)amino]-3-oxo-, also known by its CAS number CAS No. 15386-81-9, is a chemical compound with significant applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is a derivative of propanoic acid, characterized by the presence of a chlorophenyl group and an amino substituent at the third carbon position. The structure of this compound is notable for its amide functionality, which plays a crucial role in its chemical reactivity and biological activity.

The molecular formula of Propanoic acid, 3-[(3-chlorophenyl)amino]-3-oxo- is C₉H₉ClN₂O₂, with a molecular weight of approximately 225.64 g/mol. Its structure consists of a three-carbon chain (propanoic acid backbone), where the third carbon is substituted with both an amino group attached to a chlorophenyl ring and an oxo group (carbonyl). This unique substitution pattern imparts specific physicochemical properties to the compound, making it suitable for various synthetic and biological applications.

The synthesis of CAS No. 15386-81-9 typically involves multi-step reactions, often starting from chlorobenzene derivatives. The introduction of the amino group and subsequent oxidation to form the amide are critical steps in its preparation. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound, reducing costs and minimizing waste.

In terms of biological activity, Propanoic acid, 3-[(3-chlorophenyl)amino]-3-oxo- has been studied for its potential as a bioactive molecule in drug discovery. Research has shown that this compound exhibits moderate activity against certain enzymes and cellular targets, making it a valuable lead compound for further optimization. For instance, studies have demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation, highlighting its potential as an anticancer agent.

Beyond pharmaceutical applications, this compound has also found use in agrochemicals. Its ability to interact with plant metabolic pathways makes it a candidate for developing safer and more effective pesticides or growth regulators. Recent research has focused on understanding its mechanism of action in plants, particularly its role in modulating stress responses and enhancing crop resilience.

The physical properties of CAS No. 15386-81-9 are well-documented. It is a crystalline solid with a melting point of around 170°C and a boiling point exceeding 400°C under standard conditions. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in various synthetic procedures.

In terms of stability, Propanoic acid, 3-[(3-chlorophenyl)amino]-3-oxo- is generally stable under normal storage conditions but may degrade under strong acidic or basic conditions or prolonged exposure to light. Proper storage practices are recommended to maintain its integrity and ensure optimal performance in applications.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that it biodegrades relatively quickly under aerobic conditions, reducing concerns about long-term environmental persistence. However, further investigations are needed to fully understand its ecological footprint and ensure sustainable use.

In conclusion, CAS No. 15386-81-9, or Propanoic acid, 3-[(3-chlorophenyl)amino]-3-oxo-, is a versatile compound with promising applications across multiple industries. Its unique chemical structure and bioactivity make it an attractive target for further research and development. As advancements in synthetic methods and biological studies continue to unfold, this compound holds the potential to contribute significantly to the creation of innovative solutions in medicine and agriculture.